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Compound of Interest

Compound Name: 2,3-Dichloro-4-nitrobenzodifluoride

Cat. No.: B1410814

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the commercial availability and technical specifications of
dichloronitro-substituted benzotrifluorides, compounds of significant interest in pharmaceutical
and agrochemical research. Initial inquiries for "2,3-Dichloro-4-nitrobenzodifluoride” did not
yield a commercially available product under that specific nomenclature. It is likely that this
name is either non-standard or refers to a compound not in common commercial production.
However, a range of structurally related and commercially available compounds, specifically
dichloronitro-substituted benzotrifluorides, serve similar research and development purposes.
This guide focuses on these viable alternatives.

The most prominent and well-documented of these alternatives is 2,4-Dichloro-3,5-
dinitrobenzotrifluoride. Other relevant and commercially available compounds include 2,4-
Dichloro-3-nitrobenzotrifluoride and 2,3-Dichloro-5-nitro-benzotrifluoride. These compounds are
valuable as building blocks in organic synthesis due to their reactive functional groups, which
allow for the construction of more complex molecules.[1][2]

Commercial Suppliers

A number of chemical suppliers offer these compounds. The following table summarizes a
selection of vendors for the most prominent alternative, 2,4-Dichloro-3,5-dinitrobenzotrifluoride,
and related structures.
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Supplier Compound Name CAS Number Notes
) ) ) ) ) Parent compound,
Sigma-Aldrich 3-Nitrobenzotrifluoride  98-46-4 ]
97% purity.[3]
. Offered for proteomics
Santa Cruz 2,4-Dichloro-3- o
_ _ _ . 203915-49-5 research applications.
Biotechnology nitrobenzotrifluoride )
) 2,4-Dichloro-3- ]
Anax Laboratories ) ) ] 203915-49-5 Purity >98%.[5]
nitrobenzotrifluoride
2,4-Dichloro-3- Manufactory in China.
JHECHEM CO LTD ) ) _ 203915-49-5
nitrobenzotrifluoride [6]
Also known as 2,4-
Tokyo Chemical 2,4-Dichloro-3,5- Dichloro-1,3-dinitro-5-
o _ . 29091-09-6 _
Industry (TCI) dinitrobenzotrifluoride (trifluoromethyl)benze
ne.
) o 2,4-Dichloro-3,5- Laboratory chemicals.
Fisher Scientific o ) ) 29091-09-6
dinitrobenzotrifluoride [7]
Jiangsu Dahua ) ]
2,4-Dichloro-3,5- Chinese
Chemical Industrial o ) ] 29091-09-6
dinitrobenzotrifluoride manufacturer.[8]
Co., Ltd.
NINGBO INNO
2,3-Dichloro-5-nitro- )
PHARMCHEM . ] 400-65-7 Purity of 97%.[1]
benzotrifluoride
CO.,LTD.
) 2,4-Dichloro-3,5-
ChemicalBook o ) ] 29091-09-6 For R&D use.[9]
dinitrobenzotrifluoride
2,4-Dichloro-3,5- Provides safety data
ECHEMI 29091-09-6

dinitrobenzotrifluoride

sheets.[10]

Quantitative Data

The physical and chemical properties of these compounds are crucial for their application in

experimental settings. The following tables summarize key quantitative data for the identified
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alternatives.

Table 1: Physicochemical Properties of 2,4-Dichloro-3,5-
linitrol ifluoride (CAS: 29091-09-6)

Property Value Source
Molecular Formula C7HCI2F3N204 [11]
Molecular Weight 305.00 g/mol [8]
Appearance Light ?/ellow needle-like crystal ol[12]
or solid
Melting Point 76-78 °C [8][13]
Boiling Point 291-294 °C [81[13]
Flash Point >110 °C [8][13]
Density 1.788 g/cm3 [819]

Insoluble in water; Soluble in
N Chloroform (Slightly), Methanol
Solubility ) [91[12]
(Slightly), hot ethanol,

benzene, toluene, acetone.

Vapor Pressure 0.001 mm Hg at 25 °C [9]

Table 2: Physicochemical Properties of 2,4-Dichloro-3-
nitrobenzotrifluoride (CAS: 203915-49-5)
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Property Value Source
Molecular Formula C7H2CI2F3NO:2 [41[6]
Molecular Weight 260.00 g/mol [41[6]
Boiling Point 267.5 °C at 760 mmHg [6]
Flash Point 115.6 °C [6]
Density 1.638 g/cm3 [6]
Refractive Index 1.511 [6]
Vapor Pressure 0.0134 mmHg at 25°C [6]

Table 3: Physicochemical Properties of 2,4-Dichloro-5-

Property Value Source
Molecular Formula C7H2CI2F3NO2 [14]
Molecular Weight 259.99 g/mol [14]
XLogP3 3.9 [14]

Experimental Protocols
Synthesis of 2,4-Dichloro-3,5-dinitrobenzotrifluoride

A common synthetic route to 2,4-Dichloro-3,5-dinitrobenzotrifluoride involves the nitration of
2,4-dichlorobenzotrifluoride. A patented method describes the following steps:

 Nitration: 2,4-dichlorobenzotrifluoride is added dropwise to a mixture of fuming sulfuric acid
and nitric acid in a nitration reactor. The temperature is initially controlled at 40-45°C.[12]

o Heating Reaction: The temperature is gradually increased to 120°C over several hours and
held for a period to ensure the reaction goes to completion. The endpoint is determined by
sampling and analysis, with a mononitrate content of less than 1% being the target.[12]
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e Washing: The reaction mixture is then transferred to a water washing kettle.[12]

» Alkali Washing and Recrystallization: The material is subsequently washed with an alkaline
solution and then recrystallized to purify the final product.[12]

« |solation: The crystallized product is discharged, centrifuged, and granulated.[12]

A "clean preparation method" has also been described, which involves a two-step nitration
process and recycling of the waste acid to improve efficiency and reduce environmental impact.
[15]

Mandatory Visualizations

Synthesis Workflow of 2,4-Dichloro-3,5-
dinitrobenzotrifluoride
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Caption: Synthesis workflow for 2,4-Dichloro-3,5-dinitrobenzotrifluoride.

Application in Drug Development

The dichloronitro-substituted benzotrifluorides are valuable intermediates in the synthesis of
pharmaceuticals. Their utility stems from the ability to selectively modify the functional groups
on the aromatic ring.
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Role as a Building Block in Medicinal Chemistry
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Caption: Application as a building block in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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